Cas no 2172540-87-1 (2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172540-87-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5998835
• PubChem ID: 165573273
• Update Time: 2025-05-22

2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid
• EN300-1578147
• 2-(3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}cyclobutyl)acetic acid
• 2172540-87-1

• Inchi： 1S/C28H34N2O5/c1-18(10-11-26(31)29-16-20-12-19(13-20)14-27(32)33)15-30-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,18-20,25H,10-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CIQHWJVEZGKXDE-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(CCC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid

2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid: A Comprehensive Overview

2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid, identified by the CAS number 2172540-87-1, is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a substituted pentanamide moiety. The combination of these structural elements makes it a valuable tool in the synthesis of bioactive molecules and peptide-based therapeutics.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the compound during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions. The cyclobutane ring, on the other hand, introduces rigidity into the molecule, which can significantly influence its pharmacokinetic properties. This structural feature has been extensively studied in the context of drug design, where rigidity often correlates with improved bioavailability and target specificity.

The compound's structure also includes a 4-methylpentanamide group, which contributes to its hydrophobicity and potential for interaction with biological targets. Recent research has demonstrated that hydrophobic moieties can enhance the binding affinity of small molecules to their targets, making this compound an attractive candidate for further exploration in drug discovery pipelines. Furthermore, the acetic acid moiety at the terminus of the molecule provides an additional site for functionalization, enabling further chemical modifications to tailor its properties for specific applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling techniques and ring-forming reactions. The use of Fmoc chemistry ensures that intermediate steps are well-controlled, allowing for precise construction of the desired structure. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure derivatives of this compound, which are essential for studying stereochemical effects in biological systems.

From an applications perspective, this compound has shown promise in several areas of research. Its role as a building block in peptide synthesis has been widely recognized, with recent studies demonstrating its utility in constructing complex polypeptide architectures. Additionally, its potential as a precursor for drug delivery systems has been explored, particularly in the context of developing targeted therapies for cancer and other diseases. The ability to modify its structure further enhances its versatility, making it a valuable asset in both academic and industrial settings.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its conformational flexibility and interaction patterns with biological targets. These studies have highlighted the importance of optimizing key structural features to maximize bioactivity while minimizing off-target effects.

In conclusion, 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with recent research findings, positions it as a promising candidate for developing innovative therapeutic agents. As ongoing studies continue to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing medical science.